3-(3,4-dimethoxyphenyl)-N-[3-(4-hydroxyphenoxy)-5-nitrophenyl]-1,2-oxazole-5-carboxamide

• Molecular Formula: C24H19N3O8
• Molecular Weight: 477.4 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-N-[3-(4-hydroxyphenoxy)-5-nitrophenyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C24H19N3O8/c1-32-21-8-3-14(9-22(21)33-2)20-13-23(35-26-20)24(29)25-15-10-16(27(30)31)12-19(11-15)34-18-6-4-17(28)5-7-18/h3-13,28H,1-2H3,(H,25,29)
• InChI Key: YBNYYSKRGVSVBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=C2)C(=O)NC3=CC(=CC(=C3)OC4=CC=C(C=C4)O)[N+](=O)[O-])OC

Description

3-(3,4-dimethoxyphenyl)-N-[3-(4-hydroxyphenoxy)-5-nitrophenyl]-1,2-oxazole-5-carboxamide is a complex organic compound that features a combination of aromatic rings, an oxazole ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4-dimethoxyphenyl)-N-[3-(4-hydroxyphenoxy)-5-nitrophenyl]-1,2-oxazole-5-carboxamide typically involves multiple steps, including the formation of the oxazole ring and the introduction of the various substituents. A common synthetic route might involve:

Formation of the Oxazole Ring: This can be achieved through the cyclization of an appropriate precursor, such as an α-haloketone with an amide.

Introduction of the Aromatic Substituents: This step may involve the use of Suzuki or Heck coupling reactions to introduce the aromatic rings.

Functional Group Modifications:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and the development of scalable purification methods.

Chemical Reactions Analysis

Types of Reactions

3-(3,4-dimethoxyphenyl)-N-[3-(4-hydroxyphenoxy)-5-nitrophenyl]-1,2-oxazole-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The hydroxy and methoxy groups can be oxidized to form quinones or other oxidized derivatives.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas with a palladium catalyst.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon, or sodium borohydride.

Substitution: Halogens (e.g., chlorine or bromine) with a Lewis acid catalyst.

Major Products

Oxidation: Quinones or other oxidized aromatic compounds.

Reduction: Amines or other reduced derivatives.

Substitution: Halogenated aromatic compounds.

Scientific Research Applications

Medicinal Chemistry: It may serve as a lead compound for the development of new drugs, particularly those targeting specific enzymes or receptors.

Material Science: The compound’s unique structure could be useful in the development of new materials with specific electronic or optical properties.

Biological Studies: It can be used as a probe to study various biological processes, such as enzyme activity or signal transduction pathways.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethoxyphenyl)-N-[3-(4-hydroxyphenoxy)-5-nitrophenyl]-1,2-oxazole-5-carboxamide would depend on its specific application. In medicinal chemistry, it might interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved could include inhibition of enzyme activity, modulation of receptor signaling, or interaction with DNA or RNA.

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenyl derivatives: Compounds with similar aromatic structures and functional groups.

Oxazole derivatives: Compounds containing the oxazole ring, which may have similar chemical properties and reactivity.